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Compound of Interest

Compound Name: Dodecenylsuccinic anhydride

Cat. No.: B1670859

An in-depth guide for researchers, scientists, and drug development professionals on the safe
handling and use of Dodecenylsuccinic anhydride (DDSA) in a laboratory setting.

Dodecenylsuccinic anhydride (DDSA) is a chemical intermediate with versatile applications,
notably as a curing agent for epoxy resins and a modifying agent for biopolymers in drug
delivery systems. This guide provides a comprehensive overview of the safety data, handling
procedures, and emergency protocols necessary for the safe use of DDSA in a laboratory
environment.

Hazard Identification and Classification

Dodecenylsuccinic anhydride is classified as a hazardous substance.[1] The Global
Harmonized System (GHS) of Classification and Labelling of Chemicals identifies DDSA as
causing skin irritation, serious eye irritation, and potentially causing an allergic skin reaction.[2]
[3][4] It may also cause respiratory irritation.[5][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
) o H315: Causes skin irritation[2]
Skin Irritation 2
[31[4]
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation[2][3][4]
) o H317: May cause an allergic
Skin Sensitization 1/1A ] )
skin reaction[2][7]
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation[5][6]
Irritation)
Hazardous to the Aquatic H413: May cause long lasting
Environment, Long-term 4 harmful effects to aquatic life[8]

Hazard

[9]

Physical and Chemical Properties

DDSA is a clear, light-yellow, viscous liquid.[5][10] It is sensitive to moisture and can hydrolyze

into the corresponding dicarboxylic acid.[11]

Table 2: Physical and Chemical Properties of Dodecenylsuccinic Anhydride
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Property Value

Appearance Clear, light yellow liquid[5][12]
Molecular Formula C16H2603[2][3]

Molecular Weight 266.38 g/mol [2][3]

Boiling Point 150 °C at 3 mmHg[7]

Density 1.005 g/mL at 25 °C[7]
Specific Gravity 1.005 g/cm3[5]

Vapor Pressure 76.5 Pa at 20 °C[13]

Flash Point 113 °C (closed cup)[7]

Generally soluble in organic solvents like
Solubility acetone and toluene; limited solubility in

agueous solutions

Toxicological Data

Exposure to DDSA can lead to adverse health effects. It is harmful if swallowed, in contact with
skin, or if inhaled.[5]

Table 3: Acute Toxicity Data for Dodecenylsuccinic Anhydride

Route Species Value

Oral LD50 Rat 2550 mg/kgl6]
Dermal LD50 Rabbit 6200 mg/kg|[6]
Inhalation LCLo Rat 1220 mg/m3/4h[10]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with DDSA.
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Handling

o Ventilation: Use only in well-ventilated areas with local exhaust ventilation to control airborne
exposures.[2][8]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly sealed safety goggles or a face shield.[3][4][5]

o Hand Protection: Wear suitable protective gloves (e.g., rubber or PVC gloves).[6] Always
inspect gloves before use and use a proper glove removal technique to avoid skin contact.

[4]
o Skin Protection: Wear protective clothing to prevent skin contact.[8]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[5]
[14]

e Hygiene: Wash hands thoroughly after handling and before breaks.[2][3] Do not eat, drink, or
smoke in work areas.[2] Contaminated work clothing should not be allowed out of the
workplace.[8]

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]
[11]

o Moisture: DDSA is moisture-sensitive.[3] Hydrolysis can occur, affecting the quality of the
product.[11] Once opened, consider blanketing the remaining material with an inert gas like
nitrogen before resealing.[11]

e Incompatibilities: Keep away from strong oxidizing agents.[13]

» Shelf Life: The typical shelf life is 12 months when stored under recommended conditions.
[11][12]

Emergency Procedures
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First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][4]

o Skin Contact: Immediately wash off with plenty of soap and water.[3] Remove contaminated
clothing and wash it before reuse.[2] If skin irritation or rash occurs, get medical advice.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3]

[4]
 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[2][3]

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Occurs

Contain Spill with
Inert Absorbent Material
(e.g., sand, earth)

Scoop or Soak Up Material
into a Chemical Waste Container

Decontaminate Surfaces
with Alcohol

Dispose of Waste According to
Federal, State, and Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for handling a Dodecenylsuccinic anhydride spill.
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Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][4][8]

e Special Hazards: Combustion may produce carbon oxides.[3]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3114]

Disposal Considerations

Dispose of DDSA and contaminated materials as hazardous waste in accordance with local,
state, and federal regulations.[5] Do not allow the product to enter drains.[3][4]

This guide is intended to provide essential safety information for the laboratory use of
Dodecenylsuccinic anhydride. It is imperative that all users read and understand the Safety
Data Sheet (SDS) provided by the supplier before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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